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Compound of Interest

Compound Name: Morpholine, 4-(1-ethylpropyl)-

CAS No.: 67061-37-4

Cat. No.: B15442859

Get Quote

Document Control:

Version: 1.0 (Technical Advisory)

Target Audience: Medicinal Chemists, Process Safety Engineers, HSE Officers[1][3]

Part 1: Chemical Identification & Physicochemical
Core[3]
Understanding the physical properties is the first line of defense.[4] We do not merely

memorize hazards; we anticipate them based on molecular behavior.[4] 4-(1-

ethylpropyl)morpholine combines a basic morpholine ring with a bulky, lipophilic 1-ethylpropyl

(pentan-3-yl) tail.[1][2][3][4]

Substance Identity[2][5][6][7][8][9]
Chemical Name: 4-(1-ethylpropyl)morpholine[1][2][3][4]

Synonyms: N-(pentan-3-yl)morpholine; 4-sec-amylmorpholine (analogous naming)[1][2][3][4]
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Molecular Formula: C

H

NO[1][2][3][5]

Molecular Weight: 157.26 g/mol [4]

Structural Class: Tertiary Amine / Cyclic Ether[3][4]

Physicochemical Properties (Predicted vs. Homologs)
The following data is derived via Read-Across from N-Ethylmorpholine (CAS 100-74-3) and N-

Isopropylmorpholine.[1][2][3][4]
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Property Value (Predicted/Est.)
Causality / Safety
Implication

Physical State Liquid (Colorless to Yellow)
Standard for alkyl morpholines.

[1][2][3][4]

Boiling Point 185°C - 195°C

Significantly higher than N-

ethylmorpholine (139°C) due

to increased molecular weight

(+C3).[1][2][3][4] Low vapor

pressure reduces inhalation

risk at ambient temp compared

to homologs.[4]

Flash Point 60°C - 70°C

Likely a Combustible Liquid

(Class IIIA) rather than

Flammable Class 3.[1][2][3][4]

pKa (Basicity) ~7.5 - 8.0

Steric hindrance at the

nitrogen reduces

nucleophilicity but retains

basicity.[1][2][3][4] Corrosive

potential remains.

LogP (Lipophilicity) ~1.8 - 2.2

Much more lipophilic than

Morpholine (LogP -0.86).[1][2]

[3][4] High potential for skin

absorption and aquatic toxicity.

[4]

Water Solubility Moderate / Partial

The C5 alkyl chain reduces the

full miscibility seen in parent

morpholine.[3]

Part 2: Hazard Identification (GHS Classification)[1]
[2][3][6][8][11][12]
Based on the Read-Across Methodology, we classify this substance conservatively to ensure

maximum researcher safety.
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Predicted GHS Classification[1][3]
Physical: Flammable Liquid - Category 4 (Combustible).[1][2][4]

Health:

Acute Toxicity (Oral): Category 4 (Harmful).[1][2][4][6][7][8][9]

Acute Toxicity (Dermal): Category 3 (Toxic) — Due to enhanced lipophilicity facilitating

dermal penetration.[1][2][3]

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns).[1][6] Rationale: Tertiary

amines are caustic.[4] Despite steric bulk, the localized pH change on skin causes

necrosis.[1][3]

Serious Eye Damage: Category 1.[6][8][9][10]

Environmental: Aquatic Chronic - Category 2 (Toxic to aquatic life with long-lasting effects).

[1][2][3][4][11]

The Read-Across Logic Flow
The following diagram illustrates the decision matrix used to derive these hazards, ensuring the

protocol is self-validating.
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Target: 4-(1-ethylpropyl)morpholine

Anchor 1: N-Ethylmorpholine
(CAS 100-74-3)

Structural Analog

Anchor 2: N-Isopropylmorpholine

Structural Analog

Increased Lipophilicity
(C5 vs C2 Chain)

Add 3 Carbons

Risk: Retained Basicity
(Skin Corr 1B)

Base Properties Increased Steric Hindrance

Branching

Risk: Enhanced Skin Absorption
(Toxic Dermal Cat 3)

LogP > 1.5

Risk: Bioaccumulation
(Aquatic Chronic 2)

Partitioning Does not negate pH effect
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Caption: Logic flow deriving the safety profile of 4-(1-ethylpropyl)morpholine via structural

homology (Read-Across).

Part 3: Handling & Storage Protocols[3]
Engineering Controls
Due to the corrosive nature and potential for dermal toxicity, standard fume hoods are

mandatory.[4]

Ventilation: Handle only in a chemical fume hood with face velocity >0.5 m/s.

Closed Systems: For scale-up (>100g), use closed transfer systems (cannula transfer) to

prevent aerosolization.[1][2][4]

Personal Protective Equipment (PPE) Matrix
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The lipophilic tail of this molecule changes the permeation breakthrough time compared to

standard morpholine.[1][2][4] Latex is insufficient.

PPE Type Recommendation Technical Rationale

Gloves (Splash) Nitrile (Double Layer)

0.11mm thickness offers only

momentary protection against

lipophilic amines.[1][2][3][4]

Gloves (Immersion)
Laminate (Silver Shield) or

Viton

High LogP amines penetrate

standard rubber polymers

rapidly.[1][2][3] Laminate

provides >480 min

breakthrough.[4]

Respiratory Type A (Organic Vapor) + P2

While volatility is moderate,

heating generates toxic amine

vapors.[1][3]

Eye/Face Face Shield + Goggles

"Visor-only" is unsafe.[2][3][4]

Indirect vented goggles are

required to prevent vapor

absorption into the lacrimal

fluid.[4]

Storage Incompatibilities
Oxidizers: Incompatible with peroxides, nitrates, and halogens.[1] May form explosive N-

oxides or chloroamines.[1][2][4]

Nitrosating Agents:CRITICAL WARNING. Do not store near nitrites (e.g., Sodium Nitrite).[1]

Secondary/Tertiary amines can form Nitrosamines (potent carcinogens) under acidic

conditions.[1][2][4]

Atmosphere: Hygroscopic.[4] Store under Nitrogen or Argon to prevent hydrolysis/oxidation.

[4]

Part 4: Emergency Response & Toxicology[4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylmorpholine
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylmorpholine
https://www.fishersci.com/store/msds?partNumber=AC149401000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylmorpholine
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylmorpholine
https://en.wikipedia.org/wiki/Morpholine
https://www.fishersci.com/store/msds?partNumber=AC149401000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylmorpholine
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylmorpholine
https://en.wikipedia.org/wiki/Morpholine
https://www.fishersci.com/store/msds?partNumber=AC149401000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylmorpholine
https://en.wikipedia.org/wiki/Morpholine
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylmorpholine
https://en.wikipedia.org/wiki/Morpholine
https://www.fishersci.com/store/msds?partNumber=AC149401000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC149401000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylmorpholine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylmorpholine
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylmorpholine
https://www.fishersci.com/store/msds?partNumber=AC149401000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylmorpholine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylmorpholine
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylmorpholine
https://www.fishersci.com/store/msds?partNumber=AC149401000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC149401000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC149401000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15442859?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Response Workflow
This compound acts as both a caustic agent and a systemic toxin.[4] Speed is critical.

Exposure Event

Skin Contact

Eye Contact

Inhalation

Drench 15min
Discard Leather

Irrigate 30min
Check pH

Fresh Air
Oxygen if hypoxic

Medical Evaluation
(Monitor for Glottal Edema)

Risk of Systemic Toxicity

Click to download full resolution via product page

Caption: Immediate triage workflow for exposure to lipophilic corrosive amines.

Toxicological Mechanisms[3]
Mechanism of Action: Alkaline hydrolysis of protein (liquefaction necrosis) combined with

CNS depression typical of alkyl amines.[1][4]

Blue Haze Vision (Glaucopsia): Like other tertiary amines (e.g., TEA, DMAP), exposure to

vapors may cause temporary corneal edema, resulting in "blue haze" vision.[1][2] This is

reversible but indicates ventilation failure.[4]

Part 5: References & Grounding[3]
National Center for Biotechnology Information (2023).PubChem Compound Summary for N-

Ethylmorpholine (CAS 100-74-3).[1][2][4]Link[1][2][3]

European Chemicals Agency (ECHA).Registration Dossier: 4-ethylmorpholine - Hazards.[1]
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US EPA.T.E.S.T.[4] (Toxicity Estimation Software Tool) Models for Amine Toxicity.[1][2]

[4]Link[1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Morpholine, 4-(1-methylethyl)- | C7H15NO | CID 73998 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Ethylmorpholine | C6H13NO | CID 7525 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Morpholine - Wikipedia [en.wikipedia.org]

4. fishersci.com [fishersci.com]

5. 866041-16-9|4-(Pentan-3-yl)thiomorpholine 1,1-dioxide|BLD Pharm [bldpharm.com]

6. carlroth.com [carlroth.com]

7. cdhfinechemical.com [cdhfinechemical.com]

8. chemos.de [chemos.de]

9. trc-corp.com [trc-corp.com]

10. cdhfinechemical.com [cdhfinechemical.com]

11. sigmaaldrich.cn [sigmaaldrich.cn]

12. 4-Ethylmorpholine 97 100-74-3 [sigmaaldrich.com]

To cite this document: BenchChem. [Comprehensive Safety Profile & Handling Guide: 4-(1-
Ethylpropyl)morpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15442859/docs#comprehensive-safety-profile-
handling-guide-4-1-ethylpropyl-morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC149401000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylmorpholine
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylmorpholine
https://www.fishersci.com/store/msds?partNumber=AC149401000&countryCode=US&language=en
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.epa.gov%2Fchemical-research%2Ftoxicity-estimation-software-tool-test
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylmorpholine
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylmorpholine
https://en.wikipedia.org/wiki/Morpholine
https://www.benchchem.com/product/b15442859?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylmorpholine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylmorpholine
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylmorpholine
https://en.wikipedia.org/wiki/Morpholine
https://www.fishersci.com/store/msds?partNumber=AC149401000&countryCode=US&language=en
https://www.bldpharm.com/products/866041-16-9.html
https://www.carlroth.com/medias/SDB-22XL-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDAyNDN8YXBwbGljYXRpb24vcGRmfGFHSXdMMmc1T1M4NU1qTXhPRFUzTlRneU1URXdMMU5FUWw4eU1saE1YMFJGWDBWT0xuQmtaZ3w5OGFmOTI0MjVlYmRiNDc0N2U5M2QwZTVhNDI0ZmU2ZDQyMTYwYzcyNjJkYzY5MTE5NWI1Y2ZkZGNkZWEzZDU1
https://www.cdhfinechemical.com/images/product/msds/37_738026215_N-ETHYLMORPHOLINE-CASNO-100-74-3-MSDS.pdf
https://www.chemos.de/import/data/msds/GB_en/110-91-8-A0001294-GB-en.pdf
https://trc-corp.com/wp-content/uploads/SDS/Morpholine%20-%20SDS%20English.pdf
https://www.cdhfinechemical.com/images/product/msds/62_965503833_CalciumHydroxide-CASNO-1305-62-0-MSDS.pdf
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/211265
https://www.sigmaaldrich.com/HU/hu/product/aldrich/109932
https://www.benchchem.com/product/b15442859/docs#comprehensive-safety-profile-handling-guide-4-1-ethylpropyl-morpholine
https://www.benchchem.com/product/b15442859/docs#comprehensive-safety-profile-handling-guide-4-1-ethylpropyl-morpholine
https://www.benchchem.com/product/b15442859/docs#comprehensive-safety-profile-handling-guide-4-1-ethylpropyl-morpholine
https://www.benchchem.com/product/b15442859/docs#comprehensive-safety-profile-handling-guide-4-1-ethylpropyl-morpholine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15442859?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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